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Compound of Interest

Compound Name: Methyl 5-bromo-2-iodobenzoate

Cat. No.: B065285

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This guide provides detailed procedures for the safe disposal of Methyl 5-bromo-
2-iodobenzoate, ensuring the protection of personnel and the environment.

Safety and Hazard Information

Methyl 5-bromo-2-iodobenzoate is classified as a hazardous substance.[1] It is crucial to
handle this compound with care, adhering to the safety precautions outlined in the Safety Data
Sheet (SDS).

Hazard Classifications:

Acute Toxicity, Oral (Category 3)[1]

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2)

Specific target organ toxicity — single exposure (Category 3), Respiratory system
Signal Word: Danger[1]

Hazard Statements:
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H301: Toxic if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative and Physical Data

A summary of the key physical and safety data for Methyl 5-bromo-2-iodobenzoate is

provided in the table below for easy reference.

Property Value Source
CAS Number 181765-86-6 [1]
Molecular Formula CsHsBrlO:z [1]
Molecular Weight 340.94 g/mol [1]
Appearance White to Orange to Green
powder to crystal

Melting Point 45-49 °C [1]
Flash Point > 110 °C (> 230 °F) [1]

GHS Pictogram

GHSO06 (Skull and crossbones)

[1]

Storage Class

6.1C - Combustible, acute
toxic Cat. 3 / toxic compounds
or compounds which cause

chronic effects

[1]

Step-by-Step Disposal Protocol

The primary method for the disposal of Methyl 5-bromo-2-iodobenzoate is to treat it as

hazardous chemical waste. This involves collection, proper labeling, and transfer to a licensed

environmental disposal company. Do not empty into drains or release into the environment.[2]

[3]
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1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing the appropriate PPE to minimize exposure.[1]

» Eye Protection: Chemical safety goggles or a face shield.[4]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: Use a P2 (EN 143) respirator cartridge or equivalent if ventilation is
inadequate or if handling large quantities.[1]

e Body Protection: A lab coat or other protective clothing to prevent skin contact.[4]
2. Waste Collection:
o Solid Waste:

o Carefully sweep up any solid Methyl 5-bromo-2-iodobenzoate.[2][4]

o Place the solid material into a clearly labeled, sealable, and compatible hazardous waste
container.

o Contaminated Materials:

o Any materials that have come into contact with Methyl 5-bromo-2-iodobenzoate, such as
weighing paper, gloves, and disposable labware, should also be considered hazardous
waste.

o Place all contaminated materials in the same designated hazardous waste container.
e Solutions:
o If the compound is in a solution, do not dispose of it down the drain.

o Collect the solution in a labeled, sealed, and appropriate hazardous waste container for
liquid chemical waste. Be mindful of any potential chemical incompatibilities with other
waste in the container.

3. Waste Container Labeling:
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o Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Methyl 5-bromo-2-iodobenzoate"

[¢]

The associated hazards (e.g., "Toxic," "Irritant")

The date of accumulation.

[e]

4. Storage of Waste:

» Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area.[4]

o Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.[2][4]

o Keep the container tightly closed.[4]
5. Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Follow all local, regional, and national regulations for the disposal of hazardous chemical
waste.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
5-bromo-2-iodobenzoate.
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Start: Need to dispose of
Methyl 5-bromo-2-iodobenzoate

'

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Step 2: Assess the Form of the Waste

Solid or Contaminated Material Liquid Solution

Step 3a: Collect Solid Waste Step 3b: Collect Liquid Waste
(Sweep and place in container) (Pour into designated container)

Step 4: Label Waste Container
(‘Hazardous Waste', Chemical Name, Hazards)

Step 5: Store in Designated Area
(Well-ventilated, secure, away from incompatibles)

Step 6: Arrange for Professional Disposal
(Contact EHS or licensed contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 5-bromo-2-iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of Methyl 5-bromo-2-iodobenzoate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065285#methyl-5-bromo-2-iodobenzoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b065285?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652601
https://www.fishersci.com/store/msds?partNumber=AC414070250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA16174&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249810500&countryCode=US&language=en
https://www.benchchem.com/product/b065285#methyl-5-bromo-2-iodobenzoate-proper-disposal-procedures
https://www.benchchem.com/product/b065285#methyl-5-bromo-2-iodobenzoate-proper-disposal-procedures
https://www.benchchem.com/product/b065285#methyl-5-bromo-2-iodobenzoate-proper-disposal-procedures
https://www.benchchem.com/product/b065285#methyl-5-bromo-2-iodobenzoate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b065285?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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